Cas no 936940-82-8 (1-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde)

1-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde structure

936940-82-8 structure

Product Name:1-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde

CAS No:936940-82-8

MF:C₁₀H₇FN₂O

MW:190.173785448074

MDL:MFCD05864517

CID:796823

PubChem ID:40428278

Update Time:2024-10-26

1-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde
- 1-(3-fluorophenyl)-1H-Pyrazole-4-carboxaldehyde
- 1-(3-fluorophenyl)pyrazole-4-carbaldehyde
- 1H-Pyrazole-4-carboxaldehyde,1-(3-fluorophenyl)-
- 9-bromo-10-(naphthalen-1-yl)anthracene
- 1-(3-Fluorophenyl)-1H-pyrazole-4-carboxaldehyde (ACI)
- 1-(3-Fluorophenyl)pyrazole-4-carboxaldehyde
- AKOS005176420
- 1-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde, AldrichCPR
- AS-47116
- CHEMBRDG-BB 4003862
- F12140
- DB-013670
- EN300-141569
- F3379-1037
- SCHEMBL15181516
- Z825723142
- 936940-82-8
- DTXSID10654290
- MFCD05864517
- MDL： MFCD05864517
- Inchi： 1S/C10H7FN2O/c11-9-2-1-3-10(4-9)13-6-8(7-14)5-12-13/h1-7H
- InChI Key： FKZJADFSOBJBNG-UHFFFAOYSA-N
- SMILES： O=CC1=CN(C2C=C(F)C=CC=2)N=C1

Computed Properties

Exact Mass: 190.05400
Monoisotopic Mass: 190.054
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.5
Topological Polar Surface Area: 34.9A^2

Experimental Properties

Density: 1.16
Boiling Point: 241.3°C at 760 mmHg
Flash Point: 99.7°C
Refractive Index: 1.574
PSA: 34.89000
LogP: 1.82390

1-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

1-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde Pricemore >>

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Chemenu	CM188488-1g	1-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde	936940-82-8	95+%	1g	$116	2021-08-05
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1-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde Production Method

Production Method 1

37649-86-8

936940-82-8

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid ; 12 h, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized

Reference

: Chemoselective and regiospecific formylation of 1-phenyl-1H-pyrazoles through the Duff reaction

de Oliveira, C. H. A.; Mairink, L. M.; Pazini, F.; Liao, L. M.; de Oliveira, A. L.; et al, Synthetic Communications, 2013, 43(12), 1633-1639

Production Method 2

1314929-53-7

936940-82-8

Reaction Conditions

1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 2 h, rt

Reference

: Preparation of 5-pyrazolylmethylene-2-(thi)oxo-thiazolidin-4-one derivatives as mTOR inhibitors and their uses

, World Intellectual Property Organization, , ,

Production Method 3

37649-86-8

936940-82-8

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid ; 12 h, reflux

Reference

: Design, synthesis and pharmacological evaluation of new anti-inflammatory compounds

Cidade, Amanda F.; Vasconcelos, Patricia A.; Silva, Daiany P. B.; Florentino, Iziara F.; Vasconcelos, Gessica A.; et al, European Journal of Pharmacology, 2016, 791, 195-204

Production Method 4

37649-86-8

936940-82-8

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid ; 12 h, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized

Reference

: Heterogeneous Copper-Catalyzed Aerobic Oxidative Conversions of Benzaldehydes with Aqueous Ammonia to Give Benzonitriles

Yoon, Yousun; Kim, Bo Ram; Lee, Chang Yeon; Kim, Jinho, Asian Journal of Organic Chemistry, 2016, 5(6), 746-749

Production Method 5

936940-82-8

Reaction Conditions

Reference

: Aerobic oxidative conversion of alcohol to nitrile using heterogeneous copper catalyst

, Korea, , ,

Production Method 6

35344-95-7

936940-82-8

890652-03-6

1015845-52-9

Reaction Conditions

1.1 Reagents: Acetic acid , Lithium perchlorate Catalysts: Cyclopropenylium, 1,2,3-tris[(2R,6S)-2,6-dimethyl-1-piperidinyl]-, rel-, perchlo… Solvents: Acetonitrile ; 60 h, rt

Reference

: Electrophotocatalysis with a trisaminocyclopropenium radical dication

Huang, He; Strater, Zack M.; Rauch, Michael; Shee, James; Sisto, Thomas J.; et al, Angewandte Chemie, 2019, 58(38), 13318-13322

1-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde Raw materials

1-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde Preparation Products

1-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

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